3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(3-(trifluoromethyl)phenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-N-[3-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• InChI: InChI=1S/C17H13F3N4O2S/c18-17(19,20)11-3-1-4-12(7-11)21-16(25)24-8-10(9-24)15-22-14(23-26-15)13-5-2-6-27-13/h1-7,10H,8-9H2,(H,21,25)
• InChI Key: SPSBNMTWPGRXHT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H13F3N4O2S
• Molecular Weight: 394.4 g/mol

Description

3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(3-(trifluoromethyl)phenyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H13F3N4O2S and its molecular weight is 394.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

One relevant study involves the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. These compounds were investigated for their antimicrobial, antilipase, and antiurease activities. Notably, some compounds displayed good to moderate antimicrobial activity against test microorganisms, with two compounds showing antiurease activity and four demonstrating antilipase activity (Başoğlu et al., 2013).

Anticancer Evaluation

Another area of interest is the design, synthesis, and anticancer evaluation of compounds. A series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated for their anticancer activity against several cancer cell lines. Many of these compounds exhibited moderate to excellent anticancer activity, with five derivatives showing higher activities than the reference drug etoposide (Ravinaik et al., 2021).

Antidiabetic Screening

The synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives also highlight the potential of structurally similar compounds. These were synthesized by the condensation of newly synthesized methoxybenzaldehyde with various substituted acetoacetanilides and urea, showing promising results in the α-amylase inhibition assay (Lalpara et al., 2021).

Heterocyclic Synthesis

Further, the research into the heterocyclic synthesis with thiophene-2-carboxamide has shown the potential for new antibiotic and antibacterial drugs. This study synthesized various compounds with potential as antibiotics against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).